Cas no 1105221-38-2 (1-(4-fluorophenyl)-4-5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylpiperazine)

1-(4-Fluorophenyl)-4-(5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl)piperazine is a synthetic organic compound featuring a fluorophenyl group linked to a piperazine moiety via a 1,3,4-thiadiazole core with a propargylthio substituent. This structure confers potential reactivity and binding affinity, making it a candidate for pharmaceutical and agrochemical research. The presence of the fluorine atom enhances metabolic stability and lipophilicity, while the thiadiazole and propargylthio groups offer versatility for further functionalization. Its well-defined molecular architecture suggests utility in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The compound's purity and structural specificity make it suitable for rigorous experimental applications.

1-(4-fluorophenyl)-4-5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylpiperazine structure

1105221-38-2 structure

Product Name:1-(4-fluorophenyl)-4-5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylpiperazine

CAS No:1105221-38-2

MF:C₁₅H₁₅FN₄S₂

MW:334.434803247452

CID:6450349

Update Time:2025-10-17

1-(4-fluorophenyl)-4-5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylpiperazine Chemical and Physical Properties

Names and Identifiers

- 1-(4-fluorophenyl)-4-5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylpiperazine
- 2-[4-(4-fluorophenyl)piperazin-1-yl]-5-prop-2-ynylsulfanyl-1,3,4-thiadiazole
- Inchi： 1S/C15H15FN4S2/c1-2-11-21-15-18-17-14(22-15)20-9-7-19(8-10-20)13-5-3-12(16)4-6-13/h1,3-6H,7-11H2
- InChI Key： BNMXHMMMIICBIU-UHFFFAOYSA-N
- SMILES： S1C(SCC#C)=NN=C1N1CCN(C2=CC=C(F)C=C2)CC1

1-(4-fluorophenyl)-4-5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylpiperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5487-0135-2μmol	1-(4-fluorophenyl)-4-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]piperazine	1105221-38-2	2μmol	$85.5	2023-09-10
Life Chemicals	F5487-0135-5μmol	1-(4-fluorophenyl)-4-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]piperazine	1105221-38-2	5μmol	$94.5	2023-09-10
Life Chemicals	F5487-0135-10μmol	1-(4-fluorophenyl)-4-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]piperazine	1105221-38-2	10μmol	$103.5	2023-09-10
Life Chemicals	F5487-0135-20μmol	1-(4-fluorophenyl)-4-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]piperazine	1105221-38-2	20μmol	$118.5	2023-09-10
Life Chemicals	F5487-0135-1mg	1-(4-fluorophenyl)-4-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]piperazine	1105221-38-2	1mg	$81.0	2023-09-10
Life Chemicals	F5487-0135-2mg	1-(4-fluorophenyl)-4-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]piperazine	1105221-38-2	2mg	$88.5	2023-09-10
Life Chemicals	F5487-0135-3mg	1-(4-fluorophenyl)-4-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]piperazine	1105221-38-2	3mg	$94.5	2023-09-10
Life Chemicals	F5487-0135-4mg	1-(4-fluorophenyl)-4-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]piperazine	1105221-38-2	4mg	$99.0	2023-09-10
Life Chemicals	F5487-0135-5mg	1-(4-fluorophenyl)-4-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]piperazine	1105221-38-2	5mg	$103.5	2023-09-10
Life Chemicals	F5487-0135-10mg	1-(4-fluorophenyl)-4-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]piperazine	1105221-38-2	10mg	$118.5	2023-09-10

1-(4-fluorophenyl)-4-5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylpiperazine Related Literature

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Additional information on 1-(4-fluorophenyl)-4-5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylpiperazine

Recent Advances in the Study of 1-(4-fluorophenyl)-4-5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylpiperazine (CAS: 1105221-38-2)

The compound 1-(4-fluorophenyl)-4-5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylpiperazine (CAS: 1105221-38-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. The presence of the 1,3,4-thiadiazole core, coupled with the prop-2-yn-1-ylsulfanyl moiety, has been shown to enhance binding affinity to specific kinase targets, particularly those involved in inflammatory and oncogenic pathways. Researchers have employed computational docking studies to elucidate the interaction between this compound and key amino acid residues in the ATP-binding pocket of target kinases.

In vitro evaluations have demonstrated that 1-(4-fluorophenyl)-4-5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylpiperazine exhibits potent inhibitory activity against a range of cancer cell lines, with IC50 values in the low micromolar range. Notably, the compound has shown selective cytotoxicity towards certain tumor types while sparing normal cells, suggesting a favorable therapeutic window. Mechanistic studies indicate that the compound induces apoptosis through the mitochondrial pathway, as evidenced by caspase activation and cytochrome c release.

Further investigations have explored the compound's potential as an anti-inflammatory agent. The fluorophenyl group appears to play a crucial role in modulating the compound's interaction with cyclooxygenase-2 (COX-2), leading to reduced production of pro-inflammatory prostaglandins. Animal models of inflammation have shown promising results, with significant reductions in edema and inflammatory markers observed following treatment with this compound.

The pharmacokinetic profile of 1-(4-fluorophenyl)-4-5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylpiperazine has also been investigated in recent studies. The compound demonstrates good oral bioavailability and reasonable metabolic stability, although further optimization may be required to improve its half-life and tissue distribution. Structure-activity relationship (SAR) studies are currently underway to identify derivatives with enhanced pharmacological properties.

In conclusion, 1-(4-fluorophenyl)-4-5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylpiperazine represents a versatile chemical scaffold with dual potential as both an anticancer and anti-inflammatory agent. The compound's unique structural features and promising biological activities warrant further investigation, particularly in the context of targeted therapy development. Future research directions may include combination studies with existing therapeutics and the exploration of novel delivery systems to enhance its clinical potential.